Cas no 1005490-99-2 (6-Bromo-n2-(pentan-3-yl)pyrazine-2,3-diamine)

• Product Name: 6-Bromo-n2-(pentan-3-yl)pyrazine-2,3-diamine
• CAS No: 1005490-99-2
• MF: C₉H₁₅BrN₄
• MW: 259.146200418472
• CID: 4675580
• Update Time: 2025-10-28

6-Bromo-n2-(pentan-3-yl)pyrazine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-n2-(pentan-3-yl)pyrazine-2,3-diamine
• FCH2515002
• 6-Bromo-n2-(pentan-3-yl)pyrazine-2,3-diamine

• Inchi： 1S/C9H15BrN4/c1-3-6(4-2)13-9-8(11)12-5-7(10)14-9/h5-6H,3-4H2,1-2H3,(H2,11,12)(H,13,14)
• InChI Key： WIDNVEJXWVITNT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)NC(CC)CC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 6-Bromo-n2-(pentan-3-yl)pyrazine-2,3-diamine

Introduction to 6-Bromo-n2-(pentan-3-yl)pyrazine-2,3-diamine (CAS No. 1005490-99-2)

6-Bromo-n2-(pentan-3-yl)pyrazine-2,3-diamine, identified by the Chemical Abstracts Service Number (CAS No. 1005490-99-2), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, a heterocyclic aromatic ring structure containing two nitrogen atoms. The presence of bromine and amine functional groups on the pyrazine core enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 6-Bromo-n2-(pentan-3-yl)pyrazine-2,3-diamine consists of a pyrazine ring substituted with a bromo group at the 6-position and two amine groups at the 2- and 3-positions. Additionally, a pentan-3-yl side chain is attached to the nitrogen at the 2-position, contributing to its unique physicochemical properties. This structural configuration imparts both electrophilic and nucleophilic sites, facilitating diverse chemical transformations such as nucleophilic substitution, condensation reactions, and coupling processes.

In recent years, 6-Bromo-n2-(pentan-3-yl)pyrazine-2,3-diamine has been explored in various research avenues due to its versatile reactivity. One of the most notable applications is in the synthesis of biologically active molecules. The pyrazine scaffold is a common motif in many pharmacologically relevant compounds, including antiviral, antibacterial, and anticancer agents. The bromo and amine substituents provide handles for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

Recent studies have highlighted the utility of 6-Bromo-n2-(pentan-3-yl)pyrazine-2,3-diamine in medicinal chemistry. Researchers have demonstrated its role as a precursor in the development of novel pyrazinamide analogs, which are known for their antimicrobial properties. The bromo group can be selectively modified via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups. This strategy has been employed to generate libraries of derivatives for high-throughput screening (HTS) against various disease-causing pathogens.

The pentan-3-yl side chain adds an additional layer of complexity to 6-Bromo-n2-(pentan-3-yl)pyrazine-2,3-diamine, influencing its solubility and metabolic stability. This feature makes it particularly interesting for drug discovery efforts aimed at improving pharmacokinetic profiles. Computational modeling studies have suggested that modifications at this position can fine-tune binding interactions with biological targets, potentially leading to enhanced efficacy and reduced toxicity.

Moreover, 6-Bromo-n2-(pentan-3-yl)pyrazine-2,3-diamine has found applications in materials science beyond pharmaceuticals. Its ability to form coordination complexes with transition metals has been exploited in catalysis and luminescent materials. The nitrogen-rich structure allows for stable metal coordination, enabling applications in photoredox catalysis and metalloproteins mimics. These findings underscore the broad utility of this compound across multiple scientific disciplines.

The synthesis of 6-Bromo-n2-(pentan-3-yl)pyrazine-2,3-diamine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of pyrazinediamines followed by alkylation with pentanediol derivatives under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In conclusion,6-Bromo-n2-(pentan-3-y l)pyraz ine - 2 , 3 - diam ine (CAS No. 1005490 - 99 - 2) represents a promising building block in synthetic chemistry with significant potential in drug discovery and material science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel biologically active compounds or advanced materials. As our understanding of molecular interactions continues to evolve,6-Bromo-n2-(pentan - 3 - yl ) py ra z ine - 2 , 3 - diam ine is likely to play an increasingly important role in future scientific endeavors.